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Compound of Interest

Compound Name: Diisostearyl malate

Cat. No.: B1593918 Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working with

diisostearyl malate and silicone elastomers.

Frequently Asked Questions (FAQs)
Q1: What are the primary functions of diisostearyl malate in a formulation?

Diisostearyl malate is a versatile emollient ester derived from malic acid and isostearyl

alcohol.[1][2] Its primary functions include:

Emolliency and Moisturization: It forms a conditioning layer on the skin, preventing moisture

loss and leaving the skin feeling soft and supple.[2][3][4][5]

Texture Enhancement: It provides a silky, non-greasy, and cushiony feel to cosmetic

products, enhancing their spreadability.[4][5]

Pigment Dispersion: Due to its medium viscosity, it is an excellent wetting agent and binder

for pigments in color cosmetics like lipsticks and foundations.[1][2][3][6]

Gloss Enhancement: It imparts a high sheen and gloss to formulations, particularly in lip

products.[3][6]

Q2: What are the key properties of silicone elastomers in cosmetic formulations?
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Silicone elastomers are cross-linked silicone polymers, typically supplied as gels in a carrier

fluid (e.g., cyclopentasiloxane).[7][8][9] Their main contributions to a formula are:

Sensory Modification: They provide a characteristic powdery, smooth, and non-greasy skin

feel.[7][8][10]

Thickening: They can increase the viscosity of the oil phase in emulsions or anhydrous

systems.[8][10]

Mattifying and Soft-Focus Effects: They can absorb excess oil and diffuse light, which helps

to blur the appearance of fine lines and pores.[10]

Film-Forming: They form a flexible, breathable film on the skin, which can improve the

longevity of the product.[9]

Q3: Are diisostearyl malate and silicone elastomers generally considered compatible?

Yes, diisostearyl malate is generally considered compatible with silicone elastomers.[4] As a

hydrophobic, oil-soluble ester, it is miscible with many oils and silicones used in cosmetics.[2]

[3][4] However, compatibility in a final formulation can be influenced by several factors,

including the specific type of silicone elastomer, the concentration of each ingredient, the

presence of other ingredients, and the overall composition of the oil phase. One patent

includes diisostearyl malate as an example of an organic acid ester suitable for use in

cosmetic compositions containing silicone oil.[11]

Q4: What are the typical usage levels for diisostearyl malate and silicone elastomers?

Diisostearyl Malate: Typical use levels range from 2% to 10%, but can be as high as 80% in

certain applications like lip glosses where a high shine is desired.[1][4][6]

Silicone Elastomer Gels: These are often used in a range of 1% to 20% as an emollient in

emulsions, though they can be used at higher concentrations in primers or other specialized

products.[8]
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Issue 1: Phase Separation or Syneresis (Oozing) in the
Final Formulation
Possible Causes:

Polarity Mismatch: Although generally compatible, a high concentration of the polar ester,

diisostearyl malate, within a predominantly non-polar silicone elastomer network can lead

to instability.

Insufficient Stabilization: The formulation may lack an adequate emulsifying or stabilizing

system to keep the components homogeneously mixed.

Ingredient Incompatibility: Other components in the formulation, such as certain oils or active

ingredients, may be disrupting the stability of the diisostearyl malate and silicone elastomer

mixture.

Troubleshooting Steps:

Adjust Concentrations: Systematically decrease the concentration of diisostearyl malate or

the silicone elastomer to find a stable ratio.

Introduce a Co-solvent/Compatibilizer: Add a mid-polarity ester or oil that is soluble with both

diisostearyl malate and the silicone elastomer. Examples include C12-15 alkyl benzoate or

isononyl isononanoate.

Optimize the Stabilizing System: If it's an emulsion, re-evaluate the emulsifier system (e.g.,

type and HLB). For anhydrous systems, consider adding a small amount of a gelling agent or

wax to structure the formulation.

Evaluate Other Ingredients: Create simpler formulations with just the diisostearyl malate,

silicone elastomer, and one other oil phase component at a time to identify any specific

incompatibilities.

Issue 2: Unexpected Change in Viscosity (Too Thick or
Too Thin)
Possible Causes:
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Elastomer Swelling: Diisostearyl malate may be causing the silicone elastomer network to

swell excessively, leading to a significant increase in viscosity.

Elastomer Network Disruption: Conversely, high concentrations of the ester might disrupt the

structure of the elastomer gel, causing a drop in viscosity.

Processing Temperature: High processing temperatures can affect the structure of the

silicone elastomer gel.

Troubleshooting Steps:

Modify the Order of Addition: Try adding the diisostearyl malate to the silicone elastomer

gel in increments with gentle mixing. Alternatively, pre-disperse the diisostearyl malate with

other oil-phase ingredients before combining with the silicone elastomer.

Adjust Ingredient Ratios: Experiment with different ratios of diisostearyl malate to silicone

elastomer to achieve the target viscosity.

Control Processing Temperature: If using heat, ensure it is kept to the minimum required for

the formulation. Add the silicone elastomer during the cool-down phase if possible.

Incorporate a Secondary Thickener: If the viscosity is too low, consider adding a small

amount of a compatible oil-phase thickener, such as a wax or silica.

Issue 3: Suboptimal Sensory Profile (Greasy, Tacky, or
Poor Spreadability)
Possible Causes:

High Ester Concentration: An excess of diisostearyl malate can overpower the light,

powdery feel of the silicone elastomer, resulting in a heavier or greasier sensation.[12]

Incorrect Silicone Elastomer: The chosen silicone elastomer may not provide the desired

sensory characteristics for the specific application.

Improper Dispersion: If the ingredients are not properly homogenized, the sensory feel can

be inconsistent.
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Troubleshooting Steps:

Optimize the Diisostearyl Malate Level: Reduce the concentration of diisostearyl malate
and replace it with a lighter emollient to balance the sensory profile.

Blend Silicone Elastomers: Consider blending different types of silicone elastomers to

achieve a more nuanced sensory outcome.

Incorporate Sensory-Modifying Powders: Add ingredients like silica, boron nitride, or

polymethylsilsesquioxane to reduce tackiness and enhance the powdery feel.

Improve Homogenization: Ensure adequate mixing and shear during the manufacturing

process to create a uniform dispersion of all components.

Data Presentation
Table 1: Comparative Properties of Diisostearyl Malate and Silicone Elastomers

Property Diisostearyl Malate Silicone Elastomer Gels

INCI Name Diisostearyl Malate
e.g., Cyclopentasiloxane (and)

Dimethicone Crosspolymer

Chemical Type
Diester of Malic Acid and

Isostearyl Alcohol[1][2]

Cross-linked Polysiloxane in a

carrier fluid[7][9]

Appearance Clear, viscous liquid[6]
Translucent to semi-

transparent gel[8][10]

Solubility
Oil-soluble, insoluble in

water[3][13]

Dispersible in oils and

silicones, insoluble in water[8]

Primary Function
Emollient, Pigment Wetter,

Gloss Enhancer[1][3][6]

Sensory Enhancer, Thickener,

Soft-Focus Agent[7][10]

Typical Skin Feel Rich, Cushioning, Silky[4][6]
Powdery, Smooth, Non-

greasy[7][8]

Typical Use Level 2% - 80%[1][4][6] 1% - 20%[8]
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Experimental Protocols
Protocol 1: Evaluation of Diisostearyl Malate and Silicone Elastomer Compatibility

Objective: To determine the stable concentration range of diisostearyl malate within a

specific silicone elastomer gel.

Materials:

Diisostearyl Malate

Silicone Elastomer Gel (e.g., Cyclopentasiloxane and Dimethicone Crosspolymer)

Glass beakers and stirring rods/overhead mixer

Centrifuge

Methodology:

1. Prepare a series of 50g samples with varying ratios of diisostearyl malate to silicone

elastomer gel (e.g., 10:90, 20:80, 30:70, 40:60, 50:50).

2. In a glass beaker, add the silicone elastomer gel.

3. Slowly add the diisostearyl malate to the silicone elastomer gel while mixing at a

controlled speed (e.g., 200 rpm) to ensure a homogenous mixture.

4. Continue mixing for 15 minutes.

5. Visually inspect each sample for clarity, homogeneity, and any signs of separation.

6. Transfer a portion of each sample to a centrifuge tube and centrifuge at 3000 rpm for 30

minutes.

7. Observe the samples for any phase separation.

8. Place the remaining samples in an oven at 45°C for 24 hours and then at room

temperature for 24 hours. Repeat this cycle for one week and observe for any signs of
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instability.

Analysis: Record the maximum concentration of diisostearyl malate that can be

incorporated into the silicone elastomer gel without any signs of phase separation or

syneresis.

Visualizations
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Troubleshooting Workflow: Phase Separation

Phase Separation Observed

Is the formulation
an emulsion or

anhydrous?

Re-evaluate Emulsifier
(Type and HLB)

Emulsion

Add a Structuring Agent
(Wax or Gelling Agent)

Anhydrous

Adjust Diisostearyl Malate /
Silicone Elastomer Ratio

Add a Co-solvent
(e.g., C12-15 Alkyl Benzoate)

Is the issue resolved?

Formulation Stabilized

Yes

Further Investigation Required
(Evaluate other ingredients)

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for phase separation issues.
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Logical Relationship: Sensory Profile Optimization

Primary Components

Potential Issues

Optimization Levers

Desired Sensory Profile
(e.g., Light, Powdery, Smooth)

Silicone Elastomer
(Provides powdery feel)

Diisostearyl Malate
(Provides cushion and slip)

Blend Silicone Types

Greasy/Heavy Feel Tackiness

High
Concentration

Adjust Ratio:
Lower Diisostearyl Malate

Add Sensory Powders
(e.g., Silica)

Click to download full resolution via product page

Caption: Key factors for optimizing the sensory profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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